Cas no 823794-69-0 (5-Pyrimidinecarboxylic acid, 4-(diethylamino)-2-phenyl-, ethyl ester)

• Product name: 5-Pyrimidinecarboxylic acid, 4-(diethylamino)-2-phenyl-, ethyl ester
• CAS No: 823794-69-0
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 693097
• PubChem ID: 127257716

5-Pyrimidinecarboxylic acid, 4-(diethylamino)-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-(diethylamino)-2-phenyl-, ethyl ester
• ethyl 4-(diethylamino)-2-phenylpyrimidine-5-carboxylate
• 823794-69-0
• 4-(Diethylamino)phenethyl pyrimidine-5-carboxylate

• Inchi： InChI=1S/C17H21N3O2/c1-3-20(4-2)16-7-5-14(6-8-16)9-10-22-17(21)15-11-18-13-19-12-15/h5-8,11-13H,3-4,9-10H2,1-2H3
• InChI Key： FDKWHTWWWZDZTC-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC=C(C=C1)CCOC(=O)C2=CN=CN=C2

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.3Ų